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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B2797733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin methyl ester is the methyl ester derivative of biotin (Vitamin B7), a vital water-soluble

vitamin. While biotin itself is renowned for its crucial role as a cofactor for carboxylase enzymes

and its exceptionally strong affinity for avidin and streptavidin, its methyl ester form serves as a

valuable chemical intermediate and research tool. This technical guide provides a

comprehensive overview of biotin methyl ester, covering its fundamental properties, detailed

synthesis protocols, and key applications in bioconjugation and biochemical research.

Core Properties of Biotin Methyl Ester
Biotin methyl ester is a white crystalline solid. Its key physicochemical properties are

summarized in the table below.
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Property Value Reference

CAS Number 608-16-2 [1]

Molecular Formula C11H18N2O3S [1]

Molecular Weight 258.34 g/mol [1]

Melting Point ~166.5 °C [2]

Solubility

Soluble in methanol, acetone,

methyl ethyl ketone, benzene,

and cyclohexene. Insoluble in

saturated and paraffin

hydrocarbons.

[2]

Synthesis of Biotin Methyl Ester
A common and effective method for the synthesis of biotin methyl ester is through the

esterification of biotin using methanol in the presence of thionyl chloride. This method is

preferable to older techniques that utilize hazardous reagents like diazomethane.

Experimental Protocol: Synthesis via Thionyl Chloride
Materials:

d-Biotin

Anhydrous Methanol (MeOH)

Thionyl chloride (SOCl2)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle
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Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, suspend d-biotin (1.0 mmol, 244

mg) in anhydrous methanol (10 mL).

Cool the suspension in an ice bath.

Slowly add thionyl chloride (2.0 mmol, 147 µL) to the stirred suspension. Caution: Thionyl

chloride is corrosive and reacts violently with water. This step should be performed in a well-

ventilated fume hood.

Remove the ice bath and fit the flask with a reflux condenser.

Heat the reaction mixture to reflux and maintain for 15 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the methanol by rotary evaporation to obtain the crude biotin methyl ester.

The crude product can be purified by recrystallization from a mixture of methanol, ether, and

petroleum ether to yield fine needles.

Applications in Bioconjugation: Biotin Redox-
Activated Chemical Tagging (BioReACT)
Biotin methyl ester can be utilized in a novel bioconjugation strategy known as Biotin Redox-

Activated Chemical Tagging (BioReACT). This method leverages the reactivity of the thioether

in the biotin molecule with oxaziridine reagents to form a stable sulfimide linkage. This allows

for the chemical modification of biotinylated biomolecules without relying on the traditional

biotin-avidin interaction.

Experimental Workflow: BioReACT
The following diagram illustrates the general workflow for the BioReACT method.
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BioReACT Experimental Workflow
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Caption: Workflow for the Biotin Redox-Activated Chemical Tagging (BioReACT).

Role in Biochemical Pathways
In certain bacteria, a derivative of biotin methyl ester, specifically pimeloyl-ACP methyl ester,

is a key intermediate in the biosynthesis of biotin. This pathway involves the modification of the

fatty acid synthesis machinery.

Biotin Synthetic Pathway Involving a Methyl Ester
Intermediate
The diagram below outlines the key steps in the bacterial biotin synthesis pathway where a

methyl ester plays a crucial role.
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Biotin Synthesis Pathway with Methyl Ester Intermediate
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Caption: Bacterial biotin synthesis pathway involving a methyl ester intermediate.
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Involvement in Cell Signaling
The direct involvement of biotin methyl ester in specific cell signaling pathways has not been

extensively documented. However, biotin itself plays a role in modulating intracellular signaling.

The active form of biotin, biotinyl-AMP, can activate soluble guanylate cyclase (sGC), leading to

an increase in cyclic guanosine monophosphate (cGMP) and subsequent activation of protein

kinase G (PKG). This pathway influences the expression of genes involved in biotin transport

and metabolism. It is plausible that biotin methyl ester, as a membrane-permeable derivative

of biotin, could be used in cellular studies to investigate biotin-related signaling, although it

would likely require intracellular hydrolysis to biotin to become active in these pathways.

Analytical Characterization
The identity and purity of biotin methyl ester can be confirmed using various analytical

techniques, with NMR and mass spectrometry being the most definitive.

Spectral Data
Technique Key Data Reference

¹H-NMR

(400 MHz, CDCl₃, δ in ppm):

1.39-1.44 (m, 2H, CH₂), 1.60-

1.71 (m, 4H, CH₂), 2.30 (t,

J=7.56 Hz, 2H, CH₂), 2.71 (d,

Jgem=12.62 Hz, 1H, CH₂),

2.89 (dd, J=4.88 Hz,

Jgem=12.68 Hz, 1H, CH₂),

3.10-3.15 (m, 1H, -CH), 3.63

(s, 3H, -OCH₃), 4.27-4.30 (m,

1H, -CH), 4.48-4.51 (m, 1H, -

CH)

¹³C-NMR

(100 MHz, CDCl₃, δ in ppm):

24.78, 25.7, 28.38, 33.70,

40.58, 51.58, 55.50, 60.32,

62.11, 164.26, 174.38

Mass Spec. Exact Mass: 258.10381361 Da
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Conclusion
Biotin methyl ester is a versatile compound with established utility in organic synthesis and

emerging applications in bioconjugation. Its well-defined chemical properties and

straightforward synthesis make it an accessible tool for researchers. While its direct biological

activity in signaling pathways is not yet clear, its role as a precursor and a tool for chemical

biology highlights its importance in the broader field of life sciences and drug development.

This guide provides the foundational knowledge for scientists to confidently incorporate biotin
methyl ester into their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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